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Compound of Interest

Compound Name: Diglycolic acid-d4

Cat. No.: B15088418

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the procurement and
utilization of high-purity Diglycolic acid-d4. It is intended for researchers, scientists, and
professionals in drug development and toxicology who require a reliable internal standard for
the quantitative analysis of Diglycolic acid (DGA).

Introduction to Diglycolic Acid and its Deuterated
Analog

Diglycolic acid (DGA) is a dicarboxylic acid that is the primary toxic metabolite of diethylene
glycol (DEG), a compound implicated in several mass poisonings worldwide.[1][2] The toxicity
of DEG is primarily attributed to the nephrotoxic effects of DGA.[1][2][3] Therefore, accurate
guantification of DGA in biological matrices is crucial for toxicological studies, clinical
diagnostics, and risk assessment.

Diglycolic acid-d4 is the deuterated form of DGA, where four hydrogen atoms have been
replaced with deuterium. This stable isotope-labeled compound is an ideal internal standard for
guantitative analysis by mass spectrometry (MS)-based methods, such as gas
chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass
spectrometry (LC-MS/MS). Its chemical and physical properties are nearly identical to the
unlabeled DGA, but it has a distinct mass, allowing for precise and accurate quantification by
correcting for variations in sample preparation and instrument response.
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Purchasing High-Purity Diglycolic Acid-d4

Several chemical suppliers offer high-purity Diglycolic acid-d4. When purchasing, it is
essential to consider the chemical purity and isotopic enrichment to ensure the accuracy of
quantitative assays.

. Typical
Typical .
. . Isotopic
Supplier Product Name CAS Number Chemical .
. Enrichment
Purity
(atom % D)
) ) Diglycolic-
Sigma-Aldrich _ 1032504-39-4 =298% (CP) 98 atom % D
2,2,2',2'-d4 acid
, Diglycolic acid- _ _ _ _
BOC Sciences (4] 1032504-39-4 Inquire for details  Inquire for details
MedchemExpres  Diglycolic acid- ) ) ) )
da 1032504-39-4 Inquire for details  Inquire for details
s
Diglycolic- ) ]
CDN lIsotopes ] 1032504-39-4 Inquire for details 98 atom % D
2,2,2',2'-d4 Acid
Diglycolic- _ _ _ _
LGC Standards ) 1032504-39-4 Inquire for details  Inquire for details
2,2,2',2'-d4 Acid

Application: Internal Standard for DGA
Quantification by LC-MS/MS

The primary application of high-purity Diglycolic acid-d4 is as an internal standard (IS) in the
quantitative analysis of DGA in biological samples. The following protocol provides a general
framework for the analysis of DGA in urine.

Experimental Protocol: Quantification of DGA in Urine

This protocol outlines the steps for sample preparation and analysis using LC-MS/MS.

3.1.1. Materials and Reagents
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« Diglycolic acid (analytical standard)

» Diglycolic acid-d4 (internal standard)

e Methanol (LC-MS grade)

o Acetonitrile (LC-MS grade)

e Formic acid (LC-MS grade)

o Ultrapure water

e Urine samples

e Microcentrifuge tubes

e \ortex mixer

e Centrifuge

o LC-MS/MS system with an electrospray ionization (ESI) source

3.1.2. Preparation of Standard and Internal Standard Stock Solutions

Diglycolic Acid Stock Solution (1 mg/mL): Accurately weigh 10 mg of Diglycolic acid and
dissolve it in 10 mL of ultrapure water.

Diglycolic Acid-d4 Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of
Diglycolic acid-d4 and dissolve it in 1 mL of methanol.

Store stock solutions at -20°C.

3.1.3. Preparation of Calibration Standards and Quality Control Samples

Prepare a series of working standard solutions by serially diluting the Diglycolic acid stock
solution with ultrapure water to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

Prepare a working internal standard solution by diluting the Diglycolic acid-d4 stock
solution with 50% methanol/water to a final concentration of 100 ng/mL.
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» Prepare calibration standards by spiking blank urine with the appropriate amount of each
working standard solution.

e Prepare quality control (QC) samples at low, medium, and high concentrations in the same

manner.
3.1.4. Sample Preparation (Protein Precipitation)
e Thaw urine samples, calibration standards, and QC samples on ice.

e To 100 pL of each sample in a microcentrifuge tube, add 20 uL of the working internal
standard solution (100 ng/mL Diglycolic acid-d4).

e Add 300 pL of ice-cold acetonitrile to precipitate proteins.

e Vortex for 1 minute.

e Centrifuge at 13,000 rpm for 10 minutes at 4°C.

o Carefully transfer the supernatant to a new tube.

o Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

o Reconstitute the dried residue in 100 pL of the initial mobile phase (e.g., 95:5
water:acetonitrile with 0.1% formic acid).

» Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.
3.1.5. LC-MS/MS Analysis

The following are suggested starting parameters. Optimization will be required for specific
instrumentation.
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Parameter

Recommended Condition

LC Column

C18 reverse-phase column (e.g., 2.1 x 100 mm,
1.8 um)

Mobile Phase A

0.1% Formic acid in water

Mobile Phase B

0.1% Formic acid in acetonitrile

5% B to 95% B over 5 minutes, hold for 2

Gradient
minutes, then re-equilibrate
Flow Rate 0.3 mL/min
Injection Volume 5puL
Column Temperature 40°C

lonization Mode

Negative Electrospray lonization (ESI-)

MRM Transitions

Diglycolic acid: Precursor > Product (e.g., m/z
133 > 89) Diglycolic acid-d4: Precursor >
Product (e.g., m/z 137 > 92)

Collision Energy

Optimize for specific instrument

Dwell Time

100 ms

3.1.6. Data Analysis

Integrate the peak areas for both Diglycolic acid and Diglycolic acid-d4 for each sample,
standard, and QC.

o Calculate the ratio of the peak area of Diglycolic acid to the peak area of Diglycolic acid-d4.

o Construct a calibration curve by plotting the peak area ratio versus the concentration of the
calibration standards.

» Determine the concentration of Diglycolic acid in the unknown samples by interpolating their
peak area ratios from the calibration curve.
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Visualizations
Diethylene Glycol (DEG) Metabolic Pathway

The following diagram illustrates the metabolic conversion of Diethylene Glycol to its toxic
metabolite, Diglycolic Acid.

2-Hydroxyethoxyacetic acid (HEAA)

Metabolism in the liver
Diglycolic Acid (DGA)
. . (Nephrotoxic Metabolite)
Enzymatic Conversion
Diethylene Glycol (DEG) Aldehyde
Dehydrogenase

Alcohol
Dehydrogenase

Click to download full resolution via product page
Caption: Metabolic pathway of Diethylene Glycol to Diglycolic Acid.

Experimental Workflow for DGA Quantification

This diagram outlines the major steps in the quantification of Diglycolic Acid using a deuterated
internal standard.
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Sample & Standard Preparation

Urine Sample Collection
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Caption: Workflow for quantifying Diglycolic Acid (DGA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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